![molecular formula C20H20F3N3O2 B4854273 4-(4-acetylphenyl)-N-[3-(trifluoromethyl)phenyl]-1-piperazinecarboxamide](/img/structure/B4854273.png)
4-(4-acetylphenyl)-N-[3-(trifluoromethyl)phenyl]-1-piperazinecarboxamide
Overview
Description
4-(4-acetylphenyl)-N-[3-(trifluoromethyl)phenyl]-1-piperazinecarboxamide, commonly known as TFP, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. TFP belongs to the class of piperazine derivatives and is structurally similar to other psychoactive compounds such as MDMA and MDA.
Mechanism of Action
The exact mechanism of action of TFP is not fully understood. However, it is believed to act on the serotonin and dopamine systems in the brain, leading to an increase in the levels of these neurotransmitters. TFP has also been shown to modulate the activity of the NMDA receptor, which plays a crucial role in learning and memory.
Biochemical and Physiological Effects:
TFP has been observed to increase the levels of serotonin and dopamine in the brain, leading to an improvement in mood and a reduction in anxiety. TFP has also been shown to reduce inflammation in the brain, which may contribute to its neuroprotective effects. Additionally, TFP has been observed to increase the levels of brain-derived neurotrophic factor (BDNF), a protein that plays a crucial role in neuronal growth and survival.
Advantages and Limitations for Lab Experiments
One of the main advantages of TFP in lab experiments is its high purity, which ensures reproducibility of results. TFP is also relatively easy to synthesize, making it a cost-effective option for scientific research. However, TFP has limited solubility in water, which may pose challenges in certain experiments.
Future Directions
There are several future directions for research on TFP. One potential avenue of research is its potential therapeutic applications in treating neurodegenerative diseases such as Alzheimer's and Parkinson's. Additionally, further studies are needed to fully understand the mechanism of action of TFP and its effects on the brain. Finally, research is needed to explore the potential side effects of TFP and its long-term safety profile.
Scientific Research Applications
TFP has been extensively studied in scientific research for its potential therapeutic applications. It has been observed to exhibit antidepressant, anxiolytic, and anti-inflammatory effects in preclinical studies. TFP has also shown promise in treating neurodegenerative diseases such as Alzheimer's and Parkinson's.
properties
IUPAC Name |
4-(4-acetylphenyl)-N-[3-(trifluoromethyl)phenyl]piperazine-1-carboxamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H20F3N3O2/c1-14(27)15-5-7-18(8-6-15)25-9-11-26(12-10-25)19(28)24-17-4-2-3-16(13-17)20(21,22)23/h2-8,13H,9-12H2,1H3,(H,24,28) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JGOIHTIGXMUVFP-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)C1=CC=C(C=C1)N2CCN(CC2)C(=O)NC3=CC=CC(=C3)C(F)(F)F | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H20F3N3O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
391.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-(4-acetylphenyl)-N-[3-(trifluoromethyl)phenyl]piperazine-1-carboxamide |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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